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Compound of Interest

Compound Name: Methyl dithioacetate

CAS No.: 2168-84-5

Cat. No.: B1210734

Get Quote

Executive Summary
Methyl dithioacetate (Methyl ethanedithioate, CAS 2168-84-5) is a versatile, mild thioacylating

agent used primarily to introduce the thioacetyl group (

) into amines, amino acids, and other nucleophiles.[1] Unlike harsh thionating agents such as
Lawesson’s Reagent or phosphorus pentasulfide (

), which convert carbonyls to thiocarbonyls often with poor selectivity and difficult workups,
methyl dithioacetate operates via a nucleophilic acyl substitution mechanism. This allows for
the chemoselective synthesis of thioamides and subsequent heterocycles (e.g., thiazoles,
thiazolines) under ambient conditions, preserving sensitive functional groups.
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Property Specification

Chemical Name Methyl dithioacetate (Methyl ethanedithioate)

Structure

CAS Number 2168-84-5

Molecular Weight 106.21 g/mol

Appearance Yellow to orange liquid

Odor Pungent, sulfurous (stench)

Solubility Soluble in THF, Ethanol, DCM, Ether

Comparison with Other Thionating Agents
Feature

Methyl
Dithioacetate

Lawesson's
Reagent

Mechanism

Nucleophilic

Substitution (

Ac)

Exchange Exchange

Substrate
Amines (

)
Amides/Ketones Amides/Ketones

Conditions
Mild (0°C to RT),

Basic/Neutral

High Temp (Reflux),

Toluene
High Temp, Pyridine

Selectivity
High (Reacts with

amines only)

Low (Can thionate

esters/ketones)
Low

Atom Economy
Moderate (Loss of

MeSH)

Poor (Large byproduct

mass)
Poor

Mechanism of Action
Methyl dithioacetate functions as an activated thioester. The reaction is driven by the leaving

group ability of the methanethiolate anion (
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). When a primary or secondary amine attacks the thiocarbonyl carbon, a tetrahedral
intermediate forms, which collapses to release methanethiol (MeSH) and the desired
thioamide.

Methyl Dithioacetate
(Me-C(=S)-SMe)

Tetrahedral Intermediate
[Me-C(S-)(NH2-R)(SMe)]

 Nucleophilic Attack

Amine Nucleophile
(R-NH2)

Thioacetamide
(Me-C(=S)-NH-R) Elimination

Methanethiol
(MeSH)

 Leaving Group

Click to download full resolution via product page

Caption: Mechanism of thioacylation showing nucleophilic attack by amine and elimination of

methanethiol.

Experimental Protocols
Protocol A: General Synthesis of Thioacetamides from
Primary Amines
This protocol is suitable for converting primary alkyl or aryl amines into their corresponding

thioacetamides.

Reagents:

Amine substrate (1.0 equiv)

Methyl dithioacetate (1.1 – 1.2 equiv)

Solvent: Ethanol (EtOH) or Tetrahydrofuran (THF)

Base (Optional): Triethylamine (

) if using amine salts.

Step-by-Step Procedure:

Preparation: Dissolve the amine (1.0 mmol) in absolute EtOH or THF (5 mL).
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Note: If the amine is a hydrochloride salt, add

(1.1 mmol) and stir for 10 minutes to liberate the free base.

Addition: Add methyl dithioacetate (1.2 mmol, ~127 mg) dropwise to the stirring solution at

room temperature.

Reaction: Stir the mixture at room temperature.

Monitoring: The reaction typically proceeds quickly (30 min to 3 hours). The yellow color of

the dithioester will fade as it is consumed. Monitor by TLC (disappearance of starting

amine).

Workup:

Concentrate the solvent under reduced pressure.

Odor Control: The byproduct is methanethiol (MeSH), a gas/volatile liquid with a potent

stench. Use a rotary evaporator vented to a bleach scrubber or a well-functioning fume

hood.

Purification: The residue is usually the pure thioamide. If necessary, purify via

recrystallization (from EtOH/Water) or flash column chromatography (Silica gel,

Hexane/EtOAc).

Protocol B: Thioacylation of Amino Acids (Biphasic
System)
This method is ideal for modifying amino acids for peptide sequencing or synthesis, utilizing a

Schotten-Baumann-like condition.

Reagents:

Amino Acid (1.0 equiv)

Methyl dithioacetate (1.1 equiv)[1]

1N NaOH[2]
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THF

Step-by-Step Procedure:

Dissolution: Dissolve the amino acid (5 mmol) in 1N NaOH (10 mL).

Biphasic Mixture: Add a solution of methyl dithioacetate (5.5 mmol) in THF (20 mL).

Agitation: Shake or stir vigorously for 1–12 hours at room temperature. The mixture will turn

pale yellow.[2]

pH Control: Ensure pH remains >9. Add additional NaOH if necessary (e.g., for Lys, His,

Asp, Glu).[2]

Extraction (Wash): Extract the mixture with hexane (2 x 20 mL) to remove unreacted methyl
dithioacetate and non-polar byproducts. Discard the organic (hexane) layer properly.

Acidification: Acidify the aqueous layer carefully with 2N

or HCl to pH ~2.

Isolation: Extract the acidified aqueous layer with Ethyl Acetate (3 x 20 mL).

Drying: Combine EtOAc extracts, wash with brine, dry over

, and evaporate to yield the N-thioacetyl amino acid.

Protocol C: Synthesis of Thiazoles via Hantzsch-Type
Cyclization
Thioamides generated via methyl dithioacetate can be cyclized in situ or after isolation to

form thiazoles, key pharmacophores in drug discovery.
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1. Thioacylation
Amine + Methyl Dithioacetate

(Yields Thioamide)

2. Cyclization
Add α-Haloketone

(e.g., Chloroacetone)

 Isolation optional

3. Dehydration
Reflux/Acid cat.

Target Thiazole

Click to download full resolution via product page

Caption: Workflow for converting amines to thiazoles using methyl dithioacetate.

Thioamide Formation: Follow Protocol A to generate the thioacetamide.

Cyclization: To the crude thioamide in EtOH, add an

-haloketone (e.g., phenacyl bromide or chloroacetone) (1.0 equiv).

Reflux: Heat the mixture to reflux for 1–2 hours.

Workup: Cool, neutralize with saturated

, and extract with DCM. Purify via chromatography.[3]
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Issue Probable Cause Solution

Low Yield Volatility of reagent

Use a slight excess (1.2–1.5

eq) and ensure the reaction

vessel is sealed if heating.

Incomplete Reaction Steric hindrance

For bulky amines, increase

temperature to 50°C or use a

more polar solvent (DMF).

Strong Stench Methanethiol release

CRITICAL: Vent all exhaust

into a bleach (sodium

hypochlorite) trap to oxidize

MeSH to odorless sulfonate.

Side Products Hydrolysis

Ensure solvents are dry.

Methyl dithioacetate can

hydrolyze to acetic acid in

aqueous base if left too long

without amine.

Safety and Handling (E-E-A-T)
Toxicity: Methyl dithioacetate and its byproduct, methanethiol, are toxic and irritants.

Methanethiol has a very low odor threshold (ppb range).

Engineering Controls:ALWAYS handle in a high-efficiency fume hood.

Decontamination: Glassware and spills should be treated with a dilute bleach solution (5%

NaOCl) to oxidize sulfur residues before removal from the hood.

Storage: Store in a refrigerator (2-8°C) under an inert atmosphere (Argon/Nitrogen) to

prevent hydrolysis and degradation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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